Cas no 2138209-31-9 (ethyl 4,6-dimethyl-2-oxo-2,3-dihydro-1H-indole-3-carboxylate)

• Product Name: ethyl 4,6-dimethyl-2-oxo-2,3-dihydro-1H-indole-3-carboxylate
• CAS No: 2138209-31-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5995584
• PubChem ID: 165485864
• Update Time: 2025-08-02

ethyl 4,6-dimethyl-2-oxo-2,3-dihydro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,6-dimethyl-2-oxo-2,3-dihydro-1H-indole-3-carboxylate
• EN300-1124580
• 2138209-31-9

• Inchi： 1S/C13H15NO3/c1-4-17-13(16)11-10-8(3)5-7(2)6-9(10)14-12(11)15/h5-6,11H,4H2,1-3H3,(H,14,15)
• InChI Key： VOUAIYDUEZAOJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC2C=C(C)C=C(C)C1=2)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 4,6-dimethyl-2-oxo-2,3-dihydro-1H-indole-3-carboxylate

Ethyl 4,6-Dimethyl-2-Oxo-2,3-Dihydro-1H-lndole-3-Carboxylate: A Comprehensive Overview

Ethyl 4,6-dimethyl indole carboxylate, also known by its CAS number 2138209-31-9, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of indole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of ethyl 4,6-dimethyl indole carboxylate consists of an indole ring system with substituents at positions 4 and 6, along with a carboxylic acid ester group at position 3. These structural features contribute to its stability and reactivity in different chemical environments.

The synthesis of ethyl 4,6-dimethyl indole carboxylate has been optimized through various methodologies. Recent studies have highlighted the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of unwanted by-products. The compound's stability under different conditions has been thoroughly investigated, making it suitable for applications in pharmaceuticals and agrochemicals.

Ethyl 4,6-dimethyl indole carboxylate strong has shown promising results in biological assays. Researchers have reported its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, studies have demonstrated its role as a modulator of cellular signaling pathways, which could be exploited for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

In the field of materials science, ethyl < strong >4,6-dimethyl strong > indole carboxylate has been utilized as a precursor for the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of metal-organic frameworks (MOFs). These materials exhibit high surface area and porosity, making them ideal candidates for gas storage and catalysis applications.

The environmental impact of ethyl< strong >4,6-dimethyl strong > indole carboxylate has also been a topic of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its biodegradation pathways and long-term ecological effects.

Ethical considerations in the use and disposal of ethyl< strong >4,6-dimethyl strong > indole carboxylate are essential to ensure sustainable practices. Regulatory bodies have established guidelines for handling such compounds to minimize risks associated with occupational exposure and environmental contamination.

In conclusion,Ethl< strong >4 ,6 -dimethy l strong > indol e car box ylate is a multifaceted compound with wide-ranging applications across diverse scientific domains . Its structural uniqueness , coupled with recent advancements in synthesis and application , positions it as a key player in future research and development efforts . As ongoing studies continue to unravel its potential , this compound is poised to make significant contributions to both academic and industrial sectors.